Cas no 2248343-28-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylbenzoate
• CAS No: 2248343-28-2
• MF: C₂₂H₁₈N₂O₄
• MW: 374.389325618744
• CID: 5866268
• PubChem ID: 165906112
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylbenzoate
• EN300-6522819
• 2248343-28-2

• Inchi： 1S/C22H18N2O4/c1-13-8-11-19(23-14(2)9-10-15(23)3)18(12-13)22(27)28-24-20(25)16-6-4-5-7-17(16)21(24)26/h4-12H,1-3H3
• InChI Key： YZRIMMRBYHCYEW-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C)=CC=C1N1C(C)=CC=C1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 374.12665706g/mol
• Monoisotopic Mass: 374.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylbenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylbenzoate (CAS No. 2248343-28-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylbenzoate, identified by its CAS number 2248343-28-2, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with aromatic systems, making it a subject of considerable interest for researchers exploring novel therapeutic agents. The presence of a dioxo group and the fusion of an isoindole core with a pyrrole moiety suggests potential bioactivity that warrants in-depth investigation.

Recent studies in medicinal chemistry have highlighted the importance of polyfunctionalized aromatic compounds in drug discovery. The molecular framework of this compound includes a benzoate ester, which is a common pharmacophore in many bioactive molecules. The 1,3-dioxo functionality introduces electrophilic centers that can participate in various chemical reactions, while the dihydroisoindole scaffold provides a rigid structure conducive to binding interactions with biological targets. The substitution pattern, particularly the 2-(2,5-dimethyl-1H-pyrrol-1-yl) group, further enhances its complexity and potential for selective action.

In the context of contemporary pharmaceutical research, compounds like this are often screened for their ability to modulate key biological pathways. The combination of an isoindole and pyrrole system has been observed to exhibit properties relevant to neurological and anti-inflammatory applications. Preliminary computational studies suggest that the molecule may interact with enzymes or receptors involved in these pathways, although further experimental validation is necessary. The 5-methylbenzoate moiety could contribute to metabolic stability and oral bioavailability, making it an attractive candidate for further development.

The synthesis of such complex molecules requires meticulous attention to detail to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and palladium-mediated transformations, are often employed to construct the desired framework. The stereochemistry of the molecule is also a critical consideration, as subtle differences in conformation can significantly impact its biological activity. Researchers have leveraged modern spectroscopic techniques like NMR and mass spectrometry to elucidate the structure and purity of intermediates.

One of the most compelling aspects of this compound is its potential as a scaffold for derivative design. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its pharmacological profile. For instance, replacing the methyl groups on the pyrrole ring with other alkyl or aryl groups might alter its solubility or binding affinity. Such modifications are guided by structural biology insights and high-throughput screening data, enabling rational drug design approaches.

The isoindole core itself has garnered attention for its role in natural products and bioactive molecules. Many naturally occurring compounds exhibit remarkable biological activities due to their isoindole derivatives. These structures often serve as key recognition elements in protein-ligand interactions, making them valuable starting points for drug discovery. The presence of both electron-withdrawing and electron-donating groups in this compound enhances its versatility as a pharmacophore.

From a computational chemistry perspective, molecular docking studies have been instrumental in understanding how this compound might interact with biological targets such as enzymes or receptors. These simulations help predict binding affinities and identify potential binding pockets within the target proteins. By comparing these predictions with experimental data from enzyme inhibition assays or receptor binding studies, researchers can refine their understanding of the molecule’s mechanism of action.

The benzoate ester functionality is particularly noteworthy for its role in drug design. Ester-based pharmacophores are prevalent in approved drugs due to their favorable physicochemical properties, including solubility and metabolic stability. In this compound, the ester linkage not only contributes to structural integrity but also provides a site for further chemical modification if needed. For example, hydrolysis or transesterification could yield different derivatives with altered properties.

Future research directions may explore the synthesis of analogs with modified substitution patterns or alternative heterocyclic components. By systematically varying these structural elements, scientists can build a library of compounds for high-throughput screening against various disease targets. This approach allows for rapid identification of lead compounds that exhibit promising biological activity before moving into more resource-intensive preclinical development.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring complex molecular structures like this one. Predictive models can help identify optimal synthetic routes and predict potential bioactivity based on structural features alone. These computational tools complement traditional experimental methods by providing rapid insights into molecular behavior at an early stage of development.

In summary,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-methylbenzoate (CAS No. 2248343-28-2) represents a fascinating example of how intricate molecular design can yield promising candidates for therapeutic intervention. Its unique structural features—combining an isoindole core with pyrrole substitution—position it as a valuable scaffold for further exploration in medicinal chemistry research。The presence of functional groups such as the dioxo moiety and benzoate ester adds layers of complexity that could contribute to novel mechanisms of action。As research continues，this compound will likely serve as inspiration for new drug candidates targeting diverse diseases。